5-Bromo-2-chloro-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 5-bromo-2-chloro-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C7H4BrClN2/c8-5-1-4-2-6(9)11-7(4)10-3-5/h1-3H,(H,10,11)
• InChI Key: QAONSFQAZRNVBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C=C(NC2=NC=C1Br)Cl
• Molecular Formula: C7H4BrClN2
• Molecular Weight: 231.48 g/mol

Description

5-Bromo-2-chloro-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C7H4BrClN2 and its molecular weight is 231.48 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Heterocycles : Alekseyev, Amirova, and Terenin (2015) developed a simple synthesis method for heterocycles containing a 5-bromo-1H-pyrrolo[2,3-b]pyridine framework using Fischer indole cyclization. This method allows the construction of a 5-bromo-7-azaindole scaffold with diverse substituents, highlighting the compound's utility in synthesizing complex heterocycles (Alekseyev, Amirova, & Terenin, 2015).

• Intermediate in Insecticide Production : Niu Wen-bo (2011) described the synthesis of 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid, an important intermediate for a new insecticide, chlor-antraniliprole. This research demonstrates the role of related bromo-chloro-pyridine compounds in the development of agricultural chemicals (Niu Wen-bo, 2011).

• Total Synthesis of Natural Alkaloids : Baeza et al. (2010) used a derivative of 5-Bromo-2-chloro-1H-pyrrolo[2,3-b]pyridine in the total synthesis of variolin B, a natural alkaloid. This study highlights the compound's potential in the synthesis of complex natural products and its role in medicinal chemistry (Baeza et al., 2010).

• Antibacterial Properties : Tribak et al. (2018) explored the antibacterial properties of derivatives formed from 5-Chlorosatin and Diamino-5-bromo-pyridine. Their work contributes to the understanding of the antibacterial potential of bromo-chloro-pyridine compounds (Tribak et al., 2018).

• Antiviral Activity : Bergstrom et al. (1984) investigated the antiviral properties of C-5 substituted tubercidin analogues, including 5-bromo variants. Their research provides insights into the therapeutic potential of bromo-substituted pyridine compounds in virology (Bergstrom et al., 1984).